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Introduction
Ethyl methyl sulfone (EMS), a simple dialkyl sulfone, is a versatile building block in organic

synthesis. Its electron-withdrawing sulfonyl group acidifies the α-protons, enabling the

formation of α-sulfonyl carbanions, which are potent nucleophiles for carbon-carbon bond

formation. Furthermore, the sulfonyl group can act as a leaving group in elimination reactions,

providing access to unsaturated compounds. This document provides detailed application

notes and experimental protocols for the use of ethyl methyl sulfone in key organic

transformations, highlighting its utility in the synthesis of complex molecules.

Application 1: Synthesis of Vinyl Sulfones via
Horner-Wadsworth-Emmons Type Reaction
Vinyl sulfones are valuable intermediates in organic synthesis, serving as Michael acceptors

and dienophiles in cycloaddition reactions. A one-pot synthesis of α-methyl vinyl sulfones can

be achieved from ethyl sulfones through the generation of a dianion and subsequent reaction

with aldehydes in a Horner-Wadsworth-Emmons-type olefination. While the documented

procedure utilizes ethyl phenyl sulfone, the methodology is adaptable to ethyl methyl sulfone.
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Dianion Formation

Olefination

Work-up & Purification

Ethyl Methyl Sulfone in THF

Add n-BuLi (2 equiv.) at 0°C

Formation of 1,1-Dilithioethyl Methyl Sulfone

Add Diethyl Chlorophosphate

Formation of α-lithiated-α-sulfonyl phosphonate

Add Aldehyde (R-CHO)

Horner-Wadsworth-Emmons Reaction

α-Methyl Vinyl Sulfone

Aqueous Work-up

Column Chromatography

Pure α-Methyl Vinyl Sulfone
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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